3-Nitropropionic acid
3-Nitropropionic acid
3-nitropropionic acid appears as golden crystals (from chloroform). (NTP, 1992)
3-nitropropanoic acid is a C-nitro compound that is propanoic acid in which one of the methyl hydrogens has been replaced by a nitro group. It has a role as a neurotoxin, an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor, an antimycobacterial drug and a mycotoxin. It derives from a propionic acid. It is a conjugate acid of a 3-nitropropanoate. It is a tautomer of a 3-aci-nitropropanoic acid.
Bovinocidin, also known as 3-nitropropionate or 3-NP acid, belongs to the class of organic compounds known as c-nitro compounds. C-nitro compounds are compounds having the nitro group, -NO2 (free valence on nitrogen), which is attached to carbon. Bovinocidin exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Bovinocidin has been primarily detected in blood. Within the cell, bovinocidin is primarily located in the cytoplasm. Bovinocidin can be biosynthesized from propionic acid. Bovinocidin is a potentially toxic compound.
3-nitropropanoic acid is a C-nitro compound that is propanoic acid in which one of the methyl hydrogens has been replaced by a nitro group. It has a role as a neurotoxin, an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor, an antimycobacterial drug and a mycotoxin. It derives from a propionic acid. It is a conjugate acid of a 3-nitropropanoate. It is a tautomer of a 3-aci-nitropropanoic acid.
Bovinocidin, also known as 3-nitropropionate or 3-NP acid, belongs to the class of organic compounds known as c-nitro compounds. C-nitro compounds are compounds having the nitro group, -NO2 (free valence on nitrogen), which is attached to carbon. Bovinocidin exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Bovinocidin has been primarily detected in blood. Within the cell, bovinocidin is primarily located in the cytoplasm. Bovinocidin can be biosynthesized from propionic acid. Bovinocidin is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
504-88-1
VCID:
VC0157688
InChI:
InChI=1S/C3H5NO4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)
SMILES:
C(C[N+](=O)[O-])C(=O)O
Molecular Formula:
C3H5NO4
Molecular Weight:
119.08 g/mol
3-Nitropropionic acid
CAS No.: 504-88-1
Reference Standards
VCID: VC0157688
Molecular Formula: C3H5NO4
Molecular Weight: 119.08 g/mol
| CAS No. | 504-88-1 |
|---|---|
| Product Name | 3-Nitropropionic acid |
| Molecular Formula | C3H5NO4 |
| Molecular Weight | 119.08 g/mol |
| IUPAC Name | 3-nitropropanoic acid |
| Standard InChI | InChI=1S/C3H5NO4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6) |
| Standard InChIKey | WBLZUCOIBUDNBV-UHFFFAOYSA-N |
| SMILES | C(C[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C(C[N+](=O)[O-])C(=O)O |
| Appearance | Powder |
| Colorform | Crystals from chloroform |
| Melting Point | 145 to 149 °F (NTP, 1992) 62.0 °C 68-70 °C 64-65°C |
| Physical Description | 3-nitropropionic acid appears as golden crystals (from chloroform). (NTP, 1992) Solid |
| Description | 3-nitropropionic acid appears as golden crystals (from chloroform). (NTP, 1992) 3-nitropropanoic acid is a C-nitro compound that is propanoic acid in which one of the methyl hydrogens has been replaced by a nitro group. It has a role as a neurotoxin, an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor, an antimycobacterial drug and a mycotoxin. It derives from a propionic acid. It is a conjugate acid of a 3-nitropropanoate. It is a tautomer of a 3-aci-nitropropanoic acid. Bovinocidin, also known as 3-nitropropionate or 3-NP acid, belongs to the class of organic compounds known as c-nitro compounds. C-nitro compounds are compounds having the nitro group, -NO2 (free valence on nitrogen), which is attached to carbon. Bovinocidin exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Bovinocidin has been primarily detected in blood. Within the cell, bovinocidin is primarily located in the cytoplasm. Bovinocidin can be biosynthesized from propionic acid. Bovinocidin is a potentially toxic compound. |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) Very soluble in water, ethanol, diethyl ether; soluble in warm chloroform; insoluble in ligroin >17.9 [ug/mL] |
| Synonyms | 3-nitropropanoic acid 3-nitropropionate 3-nitropropionic acid 3-NP acid beta-nitropropionic acid propionate 3-nitronate |
| PubChem Compound | 1678 |
| Last Modified | Nov 11 2021 |
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